Cas no 1047630-61-4 (5-Chloro-4-(4-chloro-1-methyl-1H-pyrazol-5-yl)-2-thiophenecarboxylic Acid)

• Product Name: 5-Chloro-4-(4-chloro-1-methyl-1H-pyrazol-5-yl)-2-thiophenecarboxylic Acid
• CAS No: 1047630-61-4
• MF: C₉H₆Cl₂N₂O₂S
• MW: 277.1271
• MDL: MFCD28385904
• CID: 2107742
• PubChem ID: 57826785
• Update Time: 2024-11-03

5-Chloro-4-(4-chloro-1-methyl-1H-pyrazol-5-yl)-2-thiophenecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-4-(4-chloro-1-methyl-1H-pyrazol-5-yl)-2-thiophenecarboxylic acid
• 2-Thiophenecarboxylic acid, 5-chloro-4-(4-chloro-1-methyl-1H-pyrazol-5-yl)-
• 5-chloro-4-(4-chloro-1-methyl-1H-pyrazol-5-yl)thiophene-2-carboxylic acid
• KSDVSQFPKDKYHR-UHFFFAOYSA-N
• 5-chloro-4-(4-chloro-2-methylpyrazol-3-yl)thiophene-2-carboxylic acid
• SCHEMBL1529738
• XRB63061
• CS-14850
• AKOS027336104
• 1047630-61-4
• F51210
• 5-Chloro-4-(4-chloro-1-methyl-1H-pyrazol-5-yl)thiophene-2-carboxylicacid
• CS-M2944
• DA-37517
• 5-Chloro-4-(4-chloro-1-methyl-1H-pyrazol-5-yl)-2-thiophenecarboxylic Acid

• MDL： MFCD28385904
• Inchi： 1S/C9H6Cl2N2O2S/c1-13-7(5(10)3-12-13)4-2-6(9(14)15)16-8(4)11/h2-3H,1H3,(H,14,15)
• InChI Key： KSDVSQFPKDKYHR-UHFFFAOYSA-N
• SMILES： ClC1C([H])=NN(C([H])([H])[H])C=1C1=C(SC(C(=O)O[H])=C1[H])Cl

Computed Properties

• Exact Mass: 275.9527040g/mol
• Monoisotopic Mass: 275.9527040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.4
• XLogP3: 3

5-Chloro-4-(4-chloro-1-methyl-1H-pyrazol-5-yl)-2-thiophenecarboxylic Acid Security Information

• Storage Condition：(BD444858)